Methoxpropamine

• CAS: 2504100-71-2
• Molecular Formula: C16H23NO2
• Molecular Weight: 261.36 g/mol
• InChI: InChI=1S/C16H23NO2/c1-3-11-17-16(10-5-4-9-15(16)18)13-7-6-8-14(12-13)19-2/h6-8,12,17H,3-5,9-11H2,1-2H3
• InChIKey: AAVOSBAXDRASAH-UHFFFAOYSA-N

MXPr Structural & Pharmacological Baseline

Methoxpropamine (MXPr, 2-(3-methoxyphenyl)-2-(propylamino)cyclohexan-1-one) is an arylcyclohexylamine dissociative research chemical structurally derived from methoxetamine (MXE) by replacing the N-ethyl group with an N-propyl group [1]. It acts as a potent antagonist at N-methyl-D-aspartate (NMDA) receptors in the central nervous system, a mechanism shared with ketamine and MXE [2]. First identified as a new psychoactive substance (NPS) in Europe in October 2019, MXPr is primarily encountered in forensic toxicology, analytical chemistry, and neuropharmacology research contexts [3].

✓NMDA receptor antagonist probe for electrophysiology

✓Forensic toxicology reference standard (NPS identification)

✓N-alkyl chain structure-activity relationship studies

• [1] Irie T, Kikura-Hanajiri R, et al. A potential of methoxpropamine to be a widespread recreational drug: it blocks NMDA receptors and inhibits NMDA receptor-mediated synaptic transmission in a brain preparation of mice. Forensic Toxicology, 2021, 39:474–480. View Source
• [2] Lislevand M. Virkningsmekanisme og metabolisme til de nye psykoaktive stoffene O-PCE, 3-MeO-PCE og MXPr. Master thesis, University of Oslo, 2024. View Source
• [3] Castaing N, Richeval C, et al. Methoxpropamine (MXPr) in powder, urine and hair samples: Analytical characterization and metabolite identification of a new threat. Forensic Science International, 2022, 333:111215. View Source

MXPr Non-Interchangeability with MXE and Analogs

Seemingly minor structural modifications within the arylcyclohexylamine class produce pronounced differences in NMDA receptor potency, monoamine transporter engagement, and metabolic stability. The replacement of N-ethyl (MXE) with N-propyl (MXPr) reduces NMDA receptor inhibitory potency by approximately 2-fold, alters the transporter inhibition fingerprint, and shifts the dominant metabolic pathway toward desmethyl-glucuronide conjugation rather than O-desmethyl or N-dealkylated metabolites [1][2]. Consequently, MXPr cannot serve as a direct pharmacological, analytical, or metabolic substitute for MXE, ketamine, or other in-class compounds without compromising experimental validity.

Property

MXPr (This Product)

MXE / Analog

NMDA potency profile

Lower inhibitory potency (reported ~2-fold)

Higher potency; may over-suppress NMDA response

Transporter selectivity

DAT/NET inhibition; SERT-sparing

Class variability; 3-MeO-PCE inhibits SERT broadly

Dominant metabolism

Glucuronidation (desmethyl-MXPr-glucuronide)

Oxidative (O-desmethyl, N-desethyl for MXE)

Structural analogs may not transfer experimentally; validate endpoints per compound.

• [1] Irie T, Kikura-Hanajiri R, et al. A potential of methoxpropamine to be a widespread recreational drug: it blocks NMDA receptors and inhibits NMDA receptor-mediated synaptic transmission in a brain preparation of mice. Forensic Toxicology, 2021, 39:474–480. View Source
• [2] Massano M, Gerace E, et al. Metabolic study of new psychoactive substance methoxpropamine in mice by UHPLC-QTOF-HRMS. Drug Testing and Analysis, 2023, 15(5):586–594. View Source

MXPr vs Comparators: Quantitative Evidence

NMDA Receptor Antagonism: MXPr vs MXE

In a direct head-to-head patch-clamp study using NMDA-expressing cartwheel interneurons from mouse dorsal cochlear nucleus, MXPr inhibited NMDA-induced inward currents with an IC₅₀ of 1.647 μM, compared to 0.841 μM for MXE and 0.060 μM for the reference antagonist MK-801 [1]. This represents a ~1.96-fold lower potency for MXPr relative to MXE, establishing a clear pharmacological differentiation along the N-alkyl chain length.

NMDA IC₅₀

Head-to-head

1.647 μM (MXPr)

vs 0.841 μM (MXE)

Supports graded NMDA receptor blockade in electrophysiology

Mouse cartwheel interneurons; patch-clamp

Evidence Dimension	NMDA receptor inhibitory potency (IC₅₀)
Target Compound Data	MXPr IC₅₀ = 1.647 μM
Comparator Or Baseline	MXE IC₅₀ = 0.841 μM; MK-801 IC₅₀ = 0.060 μM
Quantified Difference	MXPr is 1.96-fold less potent than MXE; 27.5-fold less potent than MK-801
Conditions	Mouse cartwheel interneurons (dorsal cochlear nucleus); microiontophoretic NMDA application; whole-cell patch-clamp recording

Why This Matters

Researchers selecting an NMDA receptor antagonist can achieve graded receptor blockade by choosing MXPr over the more potent MXE, enabling finer titration in dose–response studies without the excessive suppression associated with higher-potency analogs.

• [1] Irie T, Kikura-Hanajiri R, et al. A potential of methoxpropamine to be a widespread recreational drug: it blocks NMDA receptors and inhibits NMDA receptor-mediated synaptic transmission in a brain preparation of mice. Forensic Toxicology, 2021, 39:474–480. View Source

Monoamine Transporter Profile: MXPr vs 3-MeO-PCE

MXPr acts as a potent inhibitor of dopamine (DAT) and norepinephrine (NET) transporters but exhibits only weak inhibition of serotonin (SERT) reuptake. In contrast, 3-MeO-PCE inhibits DAT, NET, and SERT with approximately 20–50 fold higher potency than ketamine across all three transporters, while ketamine itself only weakly affects DAT and NET [1]. This differential polypharmacological profile positions MXPr as a more selective DAT/NET inhibitor within the arylcyclohexylamine class, avoiding the broad serotonergic activity seen with 3-MeO-PCE.

Transporter Selectivity

Cross-study comparable

MXPr: DAT/NET inhibition; SERT spared

3-MeO-PCE: pan-monoamine inhibition

Avoids serotonergic confounding for catecholamine studies

In vitro mouse cerebrum membrane assays

Evidence Dimension	Monoamine transporter inhibition profile
Target Compound Data	MXPr: potent DAT and NET inhibition; weak SERT inhibition (exact IC₅₀ values not publicly available from identified sources)
Comparator Or Baseline	3-MeO-PCE: potent DAT, NET, and SERT inhibition (20–50× more potent than ketamine); ketamine: weak DAT/NET/SERT inhibition
Quantified Difference	MXPr spares SERT, whereas 3-MeO-PCE inhibits all three transporters; exact fold-difference cannot be calculated without MXPr IC₅₀ values
Conditions	In vitro membrane preparations from mouse cerebrum; monoamine transporter inhibition assays

Why This Matters

For experimental paradigms requiring dopaminergic/noradrenergic modulation without confounding serotonergic effects, MXPr provides a cleaner pharmacological tool than 3-MeO-PCE.

• [1] Lislevand M. Virkningsmekanisme og metabolisme til de nye psykoaktive stoffene O-PCE, 3-MeO-PCE og MXPr. Master thesis, University of Oslo, 2024. View Source

Metabolic Pathway: MXPr vs MXE

The principal metabolic route for MXPr is glucuronidation of the O-desmethyl metabolite, yielding desmethyl-MXPr-glucuronide as the major urinary excretion product. At 1 h post-administration (3 mg/kg, mice), the glucuronide conjugate exhibited an average signal intensity 16-fold higher than the free desmethyl-MXPr [1]. This contrasts with MXE, whose dominant Phase I metabolites are O-desmethyl-MXE and N-desethyl-MXE (norMXE), with glucuronidation playing a less prominent role [2]. The N-dealkylated metabolite norMXPr is also detected in urine, plasma, and hair, consistent with the N-propyl group undergoing hepatic dealkylation.

Metabolic Pathway

Cross-study comparable

Desmethyl-MXPr-glucuronide (16× vs free)

UHPLC-QTOF-HRMS

Forensic biomarker must target glucuronide, not MXE metabolites

Mouse urine; 1 h post-dose; distinct from MXE pathway

Evidence Dimension	Metabolic pathway preference and major urinary biomarker
Target Compound Data	Main metabolite: desmethyl-MXPr-glucuronide (16× higher intensity than free desmethyl-MXPr at 1 h post-dose); norMXPr also present
Comparator Or Baseline	MXE main metabolites: O-desmethyl-MXE and N-desethyl-MXE (norMXE); glucuronide conjugation is minor
Quantified Difference	Desmethyl-MXPr-glucuronide signal 16-fold higher than free desmethyl-MXPr at 1 h; MXE does not produce a comparable dominant glucuronide
Conditions	Male/female mice (n=16); 1–10 mg/kg i.p.; UHPLC-QTOF-HRMS analysis of urine

Why This Matters

Forensic and clinical toxicology laboratories must employ different analytical targets for MXPr intake confirmation; MXE-derived biomarkers are unsuitable for detecting MXPr consumption.

• [1] Massano M, Gerace E, et al. Metabolic study of new psychoactive substance methoxpropamine in mice by UHPLC-QTOF-HRMS. Drug Testing and Analysis, 2023, 15(5):586–594. View Source
• [2] Meyer MR, et al. Beta-keto amphetamines: studies on the metabolism of the designer drug mephedrone and toxicological detection of mephedrone, butylone, and methylone in urine. In: Handbook of Experimental Pharmacology, 2018. View Source

Metabolic Stability: MXPr vs Ketamine

In vitro metabolism studies using human liver microsomes demonstrated that MXPr undergoes significantly slower enzymatic degradation than ketamine. While the exact half-life ratio was not publicly reported, the study concluded that O-PCE exhibited the slowest metabolism (approximately 16-fold longer half-life than ketamine) and that MXPr and 3-MeO-PCE also showed significantly prolonged stability relative to ketamine [1]. This indicates that N-propyl substitution confers greater metabolic resistance compared to the N-methyl group of ketamine.

Metabolic Stability

Class-level inference

Slower degradation than ketamine (precise ratio not reported)

May support prolonged NMDA blockade; data to verify

In vitro human liver microsomes; exact half-life unavailable

Evidence Dimension	Relative enzymatic degradation rate in human liver microsomes
Target Compound Data	MXPr: significantly slower degradation than ketamine (exact half-life ratio not specified)
Comparator Or Baseline	Ketamine: rapid degradation; O-PCE: 16× longer half-life than ketamine
Quantified Difference	MXPr degradation slower than ketamine; precise fold-difference unavailable
Conditions	In vitro human liver microsome assay

Why This Matters

Slower metabolic clearance of MXPr relative to ketamine may translate to prolonged exposure duration in in vivo models, making it more suitable for studies requiring sustained NMDA receptor blockade.

• [1] Lislevand M. Virkningsmekanisme og metabolisme til de nye psykoaktive stoffene O-PCE, 3-MeO-PCE og MXPr. Master thesis, University of Oslo, 2024. View Source

MXPr Key Applications

Forensic Toxicology Screening

MXPr's unique metabolic signature—dominated by desmethyl-MXPr-glucuronide rather than the O-desmethyl and N-desethyl metabolites characteristic of MXE—requires dedicated analytical reference standards. Forensic laboratories procuring MXPr can develop and validate LC-HRMS/MS methods targeting this glucuronide conjugate as the primary urinary biomarker, leveraging published fragmentation patterns and retention times [1][2]. This differentiation is critical for accurate NPS identification when MXE-specific methods yield false negatives.

NMDA Receptor Dose-Response Studies

With an NMDA receptor IC₅₀ of 1.647 μM—approximately 2-fold less potent than MXE—MXPr allows researchers to construct finer dose–response curves within the low-micromolar range without saturating receptor blockade [1]. This is particularly advantageous in electrophysiological studies of synaptic plasticity where excessive NMDA inhibition masks the window for long-term potentiation or long-term depression measurements.

Dopamine and Norepinephrine Transporter Studies

MXPr selectively inhibits DAT and NET while largely sparing SERT, contrasting with the pan-monoamine inhibition profile of 3-MeO-PCE [1]. Behavioral pharmacologists investigating the role of catecholamine transporters in locomotion, reward, or cognition can use MXPr as a tool compound that avoids the confounding serotonergic effects inherent to 3-MeO-PCE and methamphetamine-class stimulants.

Prolonged NMDA Blockade Models

The reduced hepatic clearance of MXPr relative to ketamine, inferred from in vitro human liver microsome stability data [1], makes MXPr a candidate for sustained NMDA receptor antagonism in chronic dosing models. This property supports experimental designs requiring stable plasma concentrations over extended time courses, such as studies of ketamine-like antidepressant effects or neurotoxicity paradigms.

Application

Selection Property

Validation Focus

Forensic toxicology screening

Metabolic biomarker specificity

desmethyl-MXPr-glucuronide detection by LC-HRMS/MS

NMDA receptor dose-response studies

NMDA receptor inhibitory potency profile

IC₅₀-based dose titration for synaptic plasticity window

Dopamine/norepinephrine transporter research

DAT/NET selectivity over SERT

Catecholamine modulation without serotonergic confounding

Prolonged NMDA blockade models

Reduced hepatic clearance vs. ketamine

Sustained exposure for chronic dosing paradigms

• [1] Irie T, Kikura-Hanajiri R, et al. A potential of methoxpropamine to be a widespread recreational drug: it blocks NMDA receptors and inhibits NMDA receptor-mediated synaptic transmission in a brain preparation of mice. Forensic Toxicology, 2021, 39:474–480. View Source
• [2] Massano M, Gerace E, et al. Metabolic study of new psychoactive substance methoxpropamine in mice by UHPLC-QTOF-HRMS. Drug Testing and Analysis, 2023, 15(5):586–594. View Source